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Chemical Profile of Antibacterial Agent 157

The table below summarizes the available basic chemical information for Antibacterial agent 157.

Property Description

Chemical Name Antibacterial agent 157 (compound B12) [1]

CAS Number 2573134-85-5 [1]

Molecular Formula C₂₆H₂₃BrF₄N₂O₃ [1]

Molecular Weight 567.37 g/mol [1]

Recommended
Storage

Store under recommended conditions in the Certificate of Analysis [1]

Biological Activity Fungicidal agent; influences protein synthesis of Botrytis cinerea; for research

use only [1]
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In the absence of a published protocol, here is a logical workflow to establish a standard operating procedure

for handling this compound.

Start: Receive Compound

Confirm Identity & Purity

Select Solvent Calculate Mass for Desired Molarity

Weigh Compound Precisely

Add Solvent & Dissolve

Sterile Filtration
(if required for assay)

Aliquot & Label Clearly

End: Store Appropriately
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Based on the workflow above, here are the key considerations for developing your own detailed protocol:

Solvent Selection: The most critical step. Begin by consulting the supplier's Certificate of Analysis
(CoA) for solubility data [1]. Common solvents for initial testing include high-grade DMSO for stock

solutions. Further dilution into aqueous buffers (e.g., PBS) for working solutions may be necessary,
noting that dilution can cause precipitation.

Solution Preparation: Use the provided Molecular Weight (567.37 g/mol) to calculate the mass
required for your desired molar concentration [1]. For example, to prepare 1 mL of a 10 mM stock

solution, you would need: (567.37 g/mol × 0.010 mol/L × 0.001 L) = 5.67 mg.
Storage and Handling: The supplier recommends storing "under the recommended conditions in the

Certificate of Analysis" [1]. As a general best practice, prepare small single-use aliquots to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C, and protect the solution from light.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com
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